2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H28ClN3O/c21-18-7-4-8-19(15-18)24-13-11-23(12-14-24)16-20(25)22-10-9-17-5-2-1-3-6-17/h4-5,7-8,15H,1-3,6,9-14,16H2,(H,22,25)
• InChI Key: JAVVDANQFYWDGV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H28ClN3O
• Molecular Weight: 361.9 g/mol

Description

2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide, commonly known as ACEA, is a synthetic compound that has gained significant attention in the field of biomedical research due to its potential therapeutic applications. ACEA is a selective agonist of the cannabinoid receptor type 1 (CB1) and is known to exhibit a wide range of biological effects.

Mechanism of Action

ACEA selectively binds to 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide receptors in the brain, which are responsible for regulating various physiological processes such as appetite, pain, and mood. The binding of ACEA to 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide receptors results in the activation of intracellular signaling pathways, leading to the modulation of neurotransmitter release and subsequent physiological effects.
Biochemical and Physiological Effects:
ACEA has been shown to exhibit a wide range of biological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The compound has also been shown to modulate immune responses and inhibit tumor growth in various cancer models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ACEA in laboratory experiments is its selectivity for 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide receptors, which allows for the precise modulation of specific physiological processes. However, the compound's hydrophobic nature and low solubility in water can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research involving ACEA, including the development of novel therapeutic agents for neurological disorders and cancer. Further studies are also needed to better understand the compound's mechanisms of action and potential side effects. Additionally, the use of ACEA in combination with other therapeutic agents may enhance its efficacy and broaden its potential applications.

Synthesis Methods

ACEA can be synthesized through a multistep process starting with the reaction of 3-chlorobenzonitrile with piperazine to yield 1-(3-chlorophenyl)piperazine. This intermediate is then reacted with 2-(1-cyclohexen-1-yl)ethanamine to form the final product, ACEA.

Scientific Research Applications

ACEA has been extensively studied for its potential therapeutic applications in various fields of biomedical research, including neurology, immunology, and oncology. The compound's ability to selectively bind to 2-[4-(3-chlorophenyl)-1-piperazinyl]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide receptors in the central nervous system has made it a promising candidate for the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and multiple sclerosis.